Cas no 61854-35-1 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-)
61854-35-1 structure
Product Name:4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
CAS No:61854-35-1
MF:C16H12O6
MW:300.262885093689
CID:464610
PubChem ID:5316512
Update Time:2025-04-19
4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
- 5,7-dihydroxy-2-(4-methoxyphenoxy)chromen-4-one
- 5,7-dihydroxy-2-(4-methoxyphenoxy)-4H-chromen-4-one
- 61854-35-1
- DTXSID30415704
-
- Inchi: 1S/C16H12O6/c1-20-10-2-4-11(5-3-10)21-15-8-13(19)16-12(18)6-9(17)7-14(16)22-15/h2-8,17-18H,1H3
- InChI Key: WSSUZYJTLRZPRW-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 300.06336
- Monoisotopic Mass: 300.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.22
4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
61854-35-1 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-) Related Products
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